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Compound of Interest

Compound Name: 1,1-Dichlorocyclohexane

Cat. No.: B1361369 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical plans for the handling and

disposal of 1,1-Dichlorocyclohexane (CAS No. 2108-92-1). The following procedures are

designed to minimize risk and ensure the safety of researchers, scientists, and drug

development professionals. Given the absence of a comprehensive Safety Data Sheet (SDS)

specifically for 1,1-Dichlorocyclohexane, this guidance is based on its chemical properties

and safety data for structurally similar halogenated hydrocarbons, such as trans-1,2-

Dichlorocyclohexane.

Chemical and Physical Properties
1,1-Dichlorocyclohexane is a colorless liquid and a chlorinated hydrocarbon.[1] Its known

physical and chemical properties are summarized below. Understanding these properties is

crucial for safe handling and storage.
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Property Value

CAS Number 2108-92-1[1][2][3][4]

Molecular Formula C₆H₁₀Cl₂[1][2][4]

Molecular Weight 153.05 g/mol [1][2]

Boiling Point 171°C at 760 mmHg[2]

Flash Point 66°C[2]

Density 1.15 g/cm³[2]

Vapor Pressure 1.9 mmHg at 25°C[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 1,1-Dichlorocyclohexane is limited, it should be handled with

care due to its classification as a chlorinated hydrocarbon.[1] Similar compounds are known to

cause skin, eye, and respiratory irritation.[5][6] Long-term exposure to some chlorinated

hydrocarbons can lead to liver and kidney toxicity.[7]

Engineering Controls:

Work with 1,1-Dichlorocyclohexane should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[7]

Ensure that safety showers and eyewash stations are readily accessible.

Required Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection

Double gloving with nitrile

gloves is recommended for

splash protection. For

prolonged or immersive

contact, heavier-duty gloves

such as Viton or a laminate

(e.g., Silver Shield/4H) should

be considered. Nitrile gloves

have shown poor resistance to

some halogenated

hydrocarbons.[8][9]

To prevent skin contact, which

can cause irritation and

dermatitis.[6]

Eye Protection

Chemical safety goggles are

mandatory. A full-face shield

should be worn where there is

a significant risk of splashing.

To protect eyes from irritation

and potential damage.[5]

Skin and Body Protection

A flame-resistant lab coat

should be worn. For larger

quantities or in case of a spill,

a chemical-resistant apron or

suit is advised.

To protect against skin

exposure and contamination of

personal clothing.

Respiratory Protection

Respiratory protection is

typically not required when

working in a properly

functioning chemical fume

hood. If work must be done

outside of a hood where

vapors may be generated, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation, which

may cause respiratory tract

irritation.[5][6]
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The following workflow outlines the procedural steps for the safe handling of 1,1-
Dichlorocyclohexane from procurement to disposal.

Review Safety Information
(SDS for similar compounds)

Don Appropriate PPE

Prepare Work Area
(Chemical Fume Hood)

Aliquot Required Amount

Proceed to handling

Perform Experiment

Decontaminate Glassware
and Surfaces

Experiment complete

Segregate Waste

Label Waste Container
'Halogenated Organic Waste'

Ready for disposal

Store in Satellite
Accumulation Area

Arrange for Hazardous
Waste Pickup

Click to download full resolution via product page

Standard Operating Procedure for 1,1-Dichlorocyclohexane.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[6] Seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[6] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[6] Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk.[6] Seek immediate medical attention.

Spill Response:

Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[6] Do not use combustible materials like sawdust.[6]

Collect the absorbed material using spark-proof tools and place it in a sealed, properly

labeled container for hazardous waste disposal.[6]

Decontaminate the spill area.

Major Spill (outside a fume hood or a large volume):

Evacuate the laboratory immediately and alert personnel in adjacent areas.

Close the laboratory doors and prevent re-entry.

Notify your institution's Environmental Health and Safety (EHS) department and

emergency services.

Provide details of the spilled chemical to the emergency responders.

Disposal Plan
1,1-Dichlorocyclohexane and materials contaminated with it are considered hazardous waste.
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Waste Collection:

Collect all waste containing 1,1-Dichlorocyclohexane in a designated, properly sealed, and

labeled container.

The container must be labeled as "Halogenated Organic Waste" and include the full

chemical name.

Do not mix halogenated hydrocarbon waste with non-halogenated organic waste.

Storage:

Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Disposal:

Disposal of chlorinated hydrocarbon waste must be handled by a licensed professional

waste disposal service.[5]

Common disposal methods for chlorinated hydrocarbons include incineration at high

temperatures.[10][11][12]

Follow all local, state, and federal regulations for hazardous waste disposal. Empty

containers should also be disposed of as hazardous waste as they may retain product

residue.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://haz-map.com/Agents/19173
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichlorocyclohexane
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/D60001
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.labor.nc.gov/halogenated-hydrocarbons
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://pubs.acs.org/doi/pdf/10.1021/es00113a714
https://iwaponline.com/wst/article/24/12/123/26829/Disposal-of-Chlorinated-Hydrocarbons-through
https://www.benchchem.com/product/b1361369#personal-protective-equipment-for-handling-1-1-dichlorocyclohexane
https://www.benchchem.com/product/b1361369#personal-protective-equipment-for-handling-1-1-dichlorocyclohexane
https://www.benchchem.com/product/b1361369#personal-protective-equipment-for-handling-1-1-dichlorocyclohexane
https://www.benchchem.com/product/b1361369#personal-protective-equipment-for-handling-1-1-dichlorocyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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